2-[6-[6-[6-[4,5-Dihydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol 2-[6-[6-[6-[4,5-Dihydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
Brand Name: Vulcanchem
CAS No.: 129411-63-8
VCID: VC0013780
InChI: InChI=1S/C36H55NO28/c38-5-12-17(43)18(44)23(49)33(57-12)62-29-14(7-40)59-35(25(51)20(29)46)64-31-16(9-42)61-36(27(53)22(31)48)65-30-15(8-41)60-34(26(52)21(30)47)63-28-13(6-39)58-32(24(50)19(28)45)56-11-3-1-10(2-4-11)37(54)55/h1-4,12-36,38-53H,5-9H2
SMILES: C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)OC4C(C(C(C(O4)CO)OC5C(C(C(C(O5)CO)OC6C(C(C(C(O6)CO)O)O)O)O)O)O)O)O)O)O)O
Molecular Formula: C₃₆H₅₅NO₂₈
Molecular Weight: 949.81

2-[6-[6-[6-[4,5-Dihydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol

CAS No.: 129411-63-8

Cat. No.: VC0013780

Molecular Formula: C₃₆H₅₅NO₂₈

Molecular Weight: 949.81

* For research use only. Not for human or veterinary use.

2-[6-[6-[6-[4,5-Dihydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol - 129411-63-8

Specification

CAS No. 129411-63-8
Molecular Formula C₃₆H₅₅NO₂₈
Molecular Weight 949.81
IUPAC Name 2-[6-[6-[6-[4,5-dihydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
Standard InChI InChI=1S/C36H55NO28/c38-5-12-17(43)18(44)23(49)33(57-12)62-29-14(7-40)59-35(25(51)20(29)46)64-31-16(9-42)61-36(27(53)22(31)48)65-30-15(8-41)60-34(26(52)21(30)47)63-28-13(6-39)58-32(24(50)19(28)45)56-11-3-1-10(2-4-11)37(54)55/h1-4,12-36,38-53H,5-9H2
SMILES C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)OC4C(C(C(C(O4)CO)OC5C(C(C(C(O5)CO)OC6C(C(C(C(O6)CO)O)O)O)O)O)O)O)O)O)O)O

Introduction

The compound 2-[6-[6-[6-[4,5-Dihydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol is a complex organic molecule characterized by its extensive hydroxylation and multiple glycosidic linkages. It belongs to the category of polyols due to the numerous hydroxyl groups present in its structure and is classified as a glycoside due to the glycosidic bonds linking its monosaccharide units. The presence of a para-nitrophenoxy group further categorizes it as a nitro compound, which can exhibit distinct chemical behaviors compared to simpler polyols or glycosides.

Molecular Formula and Weight

The molecular formula of this compound is not explicitly provided in the available literature, but its molecular weight can be estimated based on similar compounds, which typically range from several hundred to over a thousand grams per mole. For instance, a related compound with a similar structure has a molecular weight of approximately 828.7 g/mol .

Structural Features

  • Hydroxyl Groups: Multiple hydroxyl groups contribute to its solubility and reactivity.

  • Glycosidic Linkages: These linkages form the backbone of its complex structure, connecting monosaccharide units.

  • Nitrophenoxy Group: Enhances reactivity and interactions with biological systems.

Chemical Reactivity

The compound's reactivity may include various chemical reactions such as hydrolysis, condensation, and substitution reactions. The specific pathways and outcomes of these reactions depend on the surrounding conditions (e.g., pH, temperature) and the presence of catalysts or inhibitors.

Synthesis Methods

The synthesis of this compound typically involves multi-step organic synthesis techniques. These methods may include:

  • Glycosylation: Forming glycosidic bonds between sugar units.

  • Nitration: Introducing the nitrophenoxy group.

  • Hydroxylation: Adding hydroxyl groups to the molecule.

Each step requires careful optimization to achieve high yields and purity, with reaction conditions such as temperature, solvent choice, and reaction time being critical.

Mechanism of Action

The mechanism of action involves interactions with biological macromolecules such as proteins or nucleic acids. These interactions can lead to various biological effects, depending on the specific target and context.

Potential Applications

Given its complex structure and potential biological activities, this compound could have applications in fields such as:

  • Pharmaceuticals: As a therapeutic agent due to its interactions with biological systems.

  • Biotechnology: In research involving glycosides and their roles in biological processes.

Comparison with Similar Compounds

Compound NameStructural FeaturesUnique Characteristics
2-[6-[6-[6-[4,5-Dihydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triolMultiple hydroxyls, nitrophenoxy groupComplex structure with potential bioactivity
2,6-Dihydroxy-2,6-dimethylheptan-4-oneHydroxyl and ketone functionalitiesSimpler structure
D-MannitolSugar alcoholCommonly used sweetener
6-[2-[4,5-Dihydroxy-2-(hydroxymethyl)-6-[(3,4,5,6-tetrahydroxyoxan-2-yl)methoxy]oxan-3-yl]oxy-5-hydroxy-6-(hydroxymethyl)-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxy-4,5-dihydroxy-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2-carboxylic acidComplex glycosidic structureInvolved in biological processes

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